
An In-depth Technical Guide to the Physical
Properties of Ethyl 4-ethoxybenzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 4-ethoxybenzoate

Cat. No.: B1215943 Get Quote

This guide provides a comprehensive overview of the key physical properties of Ethyl 4-
ethoxybenzoate, with a specific focus on its melting and boiling points. The information is

tailored for researchers, scientists, and professionals in drug development, presenting data in a

structured format and outlining relevant experimental methodologies.

Physical Properties of Ethyl 4-ethoxybenzoate
Ethyl 4-ethoxybenzoate is a benzoate ester that presents as a colorless to light yellow liquid

at room temperature.[1] It is characterized by its stability under normal conditions and is

incompatible with strong oxidizing agents.[2][3]

The melting and boiling points of Ethyl 4-ethoxybenzoate are summarized in the table below.

These values are critical for understanding the compound's physical state at various

temperatures, which is essential for handling, storage, and application in research and

development.

Physical Property Value Conditions

Melting Point 9 °C Atmospheric Pressure

Boiling Point 275 °C
Atmospheric Pressure (760

mmHg)[1][4][5][6]

145-150 °C
Reduced Pressure (13 mmHg)

[2][3]
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Experimental Protocols for Physical Property
Determination
While specific experimental reports for determining the physical properties of Ethyl 4-
ethoxybenzoate are not detailed in the provided search results, standard methodologies for

determining melting and boiling points of organic compounds are well-established. The

following protocols describe the general procedures that would be employed.

The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range. The

capillary tube method is a common and reliable technique for this measurement.

Methodology:

Sample Preparation: A small amount of solid Ethyl 4-ethoxybenzoate (after being cooled

below its melting point to solidify) is finely crushed into a powder.

Capillary Tube Packing: A capillary tube, sealed at one end, is tapped open-end-down into

the powdered sample to pack a small amount of the material into the bottom of the tube. The

typical sample height is 2-4 mm.

Apparatus Setup: The packed capillary tube is placed in a melting point apparatus, which

contains a heating block or an oil bath and a thermometer or a digital temperature sensor.

Heating and Observation: The sample is heated at a slow, controlled rate (typically 1-2 °C

per minute) as it approaches the expected melting point.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is recorded

as the end of the melting range. For a pure compound, this range should be narrow.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[7] For high-boiling-point compounds like Ethyl 4-ethoxybenzoate, the boiling point is

often determined at reduced pressure to prevent decomposition at high temperatures.

Methodology (at Atmospheric Pressure):
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Apparatus Setup: A small volume of liquid Ethyl 4-ethoxybenzoate is placed in a distillation

flask with a few boiling chips to ensure smooth boiling. A thermometer is positioned in the

neck of the flask with the top of the bulb level with the side arm leading to the condenser.

Heating: The flask is gently heated.

Equilibrium and Measurement: As the liquid boils, the vapor rises and surrounds the

thermometer bulb. The temperature will stabilize when the vapor is in equilibrium with the

boiling liquid. This stable temperature is recorded as the boiling point.[7]

Methodology (at Reduced Pressure):

Apparatus: A vacuum distillation setup is used. This includes a distillation flask, a condenser,

a receiving flask, and a connection to a vacuum pump with a manometer to measure the

pressure.

Procedure: The procedure is similar to the atmospheric pressure determination, but the

system is first evacuated to the desired pressure.

Data Recording: The stable temperature at which the liquid boils at the recorded reduced

pressure is the boiling point under those conditions.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of the

melting and boiling points of a chemical compound such as Ethyl 4-ethoxybenzoate.
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Caption: Workflow for Melting and Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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